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Compound of Interest

Compound Name: 3-Oxoisoindoline-5-carbonitrile

Cat. No.: B172163

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Oxoisoindoline-5-carbonitrile,
a heterocyclic compound of interest in medicinal chemistry and drug discovery. This document
consolidates available data on its chemical and physical properties, safety information, and
potential biological significance. While direct experimental data on this specific molecule is
limited, this guide draws upon research into the broader class of isoindolinone derivatives to
infer potential applications and areas for future investigation.

Chemical Identity and Properties

3-Oxoisoindoline-5-carbonitrile is a bicyclic compound featuring an isoindolinone core with a
nitrile functional group.

Table 1: Chemical and Physical Properties of 3-Oxoisoindoline-5-carbonitrile
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Property Value Source
CAS Number 1261726-80-0 [1][2][3]
Molecular Formula CoHsN20 [1][2]
Molecular Weight 158.16 g/mol [11[2]

Detailed specifications
Appearance ) ) [3]
available from suppliers

Purity >99% (typical) [3]

Store in a cool, dry place.[4]
Keep in a tightly sealed
Storage container to prevent moisture [3114]

absorption and contact with air.

[4]

Note: Specific experimental data for properties such as melting point, boiling point, and
solubility are not readily available in the surveyed literature.

Safety and Handling

While a comprehensive Safety Data Sheet (SDS) for 3-Oxoisoindoline-5-carbonitrile is not
publicly available, some suppliers provide basic hazard information.

Table 2: Hazard Information for 3-Oxoisoindoline-5-carbonitrile

Hazard Category Information Source
GHS Pictogram GHSO07 (Exclamation Mark) [1]
Hazard Statement H302: Harmful if swallowed [1]

General Handling Precautions:

Due to the limited safety data, it is recommended to handle 3-Oxoisoindoline-5-carbonitrile
with the standard precautions for handling laboratory chemicals. This includes:
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Using personal protective equipment (PPE) such as gloves, lab coat, and safety glasses.

Working in a well-ventilated area or under a chemical fume hood.

Avoiding inhalation of dust or fumes.

Preventing contact with skin and eyes.

Washing hands thoroughly after handling.

Synthesis and Experimental Protocols

A documented method for the synthesis of N-substituted 3-oxoisoindoline-1-carbonitrile
derivatives has been reported, which may serve as a foundational reference for the synthesis
of the 5-carbonitrile isomer.[5] The procedure involves a one-pot, three-component
condensation reaction.

Hypothetical Synthesis Workflow:

The synthesis of isoindolinone derivatives often involves cyclization reactions. A potential
synthetic route to 3-Oxoisoindoline-5-carbonitrile could be conceptualized as follows:

Starting Materials Cyclization Reaction Purification o . o
Qe.g., Substituted Phthalic Anhydride Derivative)] [(e.g., with an amine source)] [(e.g., Chromatography, Recrystallization) G =oindolnesscarkonils

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of isoindolinone compounds.

Biological Activity and Potential Signhaling Pathways

Direct experimental evidence for the biological activity of 3-Oxoisoindoline-5-carbonitrile is
not extensively documented in current literature. However, the isoindolinone scaffold is a
recognized "privileged structure” in medicinal chemistry, present in numerous biologically active
compounds.[1] Derivatives of isoindolinone and the related isoindoline-1,3-dione have
demonstrated a wide array of pharmacological effects, including anticancer, anti-inflammatory,
and neuroprotective activities.[1][2][6][7]
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Potential Areas of Investigation:

o Anticancer Activity: Isoindolinone derivatives have been explored as potential inhibitors of
cyclin-dependent kinases (CDKs), such as CDK7, which are crucial regulators of the cell
cycle and are often dysregulated in cancer.[8]

» Anti-inflammatory Activity: Some isoindolinone derivatives have been shown to inhibit
inflammatory pathways, such as the NF-kB signaling cascade.[1]

» Neuroprotection: Studies on isoindoline-dione derivatives have indicated neuroprotective
effects against oxidative stress, potentially through the activation of the NRF2 signaling
pathway.[2][6][7]

The nitrile group can act as a hydrogen bond acceptor or a bioisostere for other functional
groups, potentially influencing the binding affinity of the molecule to biological targets.[9][10]

Hypothetical Signaling Pathway Inhibition:

The following diagram illustrates a potential mechanism by which an isoindolinone derivative
might exert anti-inflammatory effects through the inhibition of the NF-kB pathway.
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Caption: A hypothetical model of NF-kB pathway inhibition by an isoindolinone derivative.

Experimental Workflows for Biological Evaluation
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For researchers interested in investigating the biological activity of 3-Oxoisoindoline-5-
carbonitrile, a general workflow for cell-based assays can be followed.

General Cell Viability Assay Workflow:

3. Cell Treatment 4. Viability Assay 5. Data Analysis
(Incubate with compound (e.g., MTT, XTT, or (Measure absorbance/
for a defined period) CellTiter-Glo®) luminescence, calculate 1Cso)

N 2. Compound Preparation
(ell ng—\?v?eﬁdllnege) (Stock solution in DMSO,
9 P serial dilutions)

Click to download full resolution via product page
Caption: A standard workflow for assessing the cytotoxicity of a test compound.
Experimental Protocol: Cell Viability (MTT Assay)

o Cell Seeding: Plate cells in a 96-well plate at a suitable density (e.g., 5,000-10,000 cells/well)
and incubate for 24 hours to allow for cell attachment.[1]

o Compound Preparation: Prepare a stock solution of 3-Oxoisoindoline-5-carbonitrile in a
suitable solvent, such as DMSO. Perform serial dilutions in cell culture medium to achieve
the desired final concentrations.

o Cell Treatment: Remove the existing medium from the cells and replace it with the medium
containing the various concentrations of the test compound. Include appropriate controls
(vehicle control, positive control). Incubate for the desired duration (e.g., 24, 48, or 72 hours).

e MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium
bromide) to each well and incubate for 2-4 hours to allow for the formation of formazan
crystals.

e Solubilization: Add a solubilization solution (e.g., DMSO or a specialized reagent) to dissolve
the formazan crystals.

o Data Acquisition: Measure the absorbance at the appropriate wavelength using a microplate
reader.
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» Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and
determine the ICso value (the concentration at which 50% of cell growth is inhibited).

Conclusion and Future Directions

3-Oxoisoindoline-5-carbonitrile represents a chemical entity with potential for further
investigation in drug discovery and development. While direct experimental data is currently
sparse, its structural similarity to other biologically active isoindolinone derivatives suggests
that it may possess interesting pharmacological properties. Future research should focus on
the experimental determination of its physicochemical properties, a thorough toxicological
evaluation, and screening for biological activities, particularly in the areas of oncology,
inflammation, and neurodegenerative diseases. Elucidation of its mechanism of action and
identification of its molecular targets will be crucial steps in unlocking its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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carbonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b172163#3-oxoisoindoline-5-carbonitrile-cas-number-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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